Cas no 855926-53-3 (Oxonic acid -13C2,15N3 potassium salt)

• Product Name: Oxonic acid -13C2,15N3 potassium salt
• CAS No: 855926-53-3
• MF: C₄H₂KN₃O₄
• MW: 198.154908657074
• CID: 5616546
• PubChem ID: 168445003
• Update Time: 2025-10-15

Oxonic acid -13C2,15N3 potassium salt Chemical and Physical Properties

Names and Identifiers

• Oxonic acid -13C2,15N3 potassium salt
• Potassium 4,6-dioxo-1,4,5,6-tetrahydro-1,3,5-triazine-2-carboxylate-1,3,5-15N3
• 855926-53-3

• Inchi： 1S/C4H3N3O4.K/c8-2(9)1-5-3(10)7-4(11)6-1;/h(H,8,9)(H2,5,6,7,10,11);/q;+1/p-1/i5+1,6+1,7+1;
• InChI Key： IAPCTXZQXAVYNG-RYBQTAQPSA-M
• SMILES： [K+].O=C1[15NH]C([15N]=C(C(=O)[O-])[15NH]1)=O

Computed Properties

• Exact Mass: 197.95934172g/mol
• Monoisotopic Mass: 197.95934172g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Solubility: Methanol (Slightly), Water (Slightly)

Additional information on Oxonic acid -13C2,15N3 potassium salt

Professional Introduction to Oxonic acid -13C2,15N3 potassium salt (CAS No. 855926-53-3)

The compound Oxonic acid -13C2,15N3 potassium salt, identified by the Chemical Abstracts Service Number (CAS No.) 855926-53-3, represents a specialized derivative of oxonic acid with significant applications in biochemical and pharmaceutical research. This compound, featuring isotopically labeled carbon and nitrogen atoms, has garnered attention due to its unique properties and potential utility in various scientific investigations.

Oxonic acid, also known as pyrocarbonic acid, is an important intermediate in organic synthesis and has been explored for its role in catalytic processes and as a precursor in the preparation of more complex molecules. The introduction of stable isotopes such as carbon-13 (13C) and nitrogen-15 (15N) into the molecular structure of oxonic acid enhances its utility in nuclear magnetic resonance (NMR) spectroscopy, enabling researchers to gain deeper insights into reaction mechanisms and molecular interactions.

The potassium salt form of this compound improves its solubility in aqueous solutions, making it more accessible for applications in biochemical assays and drug development studies. This modification also stabilizes the compound against degradation under certain conditions, ensuring consistent performance in experimental settings.

Recent advancements in the field of metabolomics have highlighted the importance of isotopically labeled compounds like Oxonic acid -13C2,15N3 potassium salt. These derivatives are increasingly used as metabolic tracers to study metabolic pathways and enzyme kinetics. The incorporation of 13C and 15N allows for precise tracking of carbon and nitrogen fluxes within biological systems, providing valuable data for understanding cellular metabolism and disease processes.

In drug discovery research, this compound has shown promise as a tool for investigating the bioavailability and metabolic fate of novel therapeutic agents. By labeling potential drug candidates or metabolites with 13C or 15N, researchers can monitor their transformation within living organisms using NMR techniques. This approach facilitates the optimization of drug structures to enhance pharmacokinetic properties and reduce unwanted side effects.

The use of Oxonic acid -13C2,15N3 potassium salt in NMR spectroscopy extends beyond metabolic studies. It serves as a reference standard for calibrating instruments and validating experimental conditions. The high purity and isotopic specificity of this compound ensure reliable spectral data, which is crucial for structural elucidation and dynamic studies in complex molecular systems.

Furthermore, the compound has found applications in agrochemical research, where it is employed to study nutrient uptake and utilization by plants. The isotopic labeling technique enables researchers to assess the efficiency of fertilizers and develop strategies for improving crop yields while minimizing environmental impact.

The synthesis of Oxonic acid -13C2,15N3 potassium salt involves sophisticated organic transformations coupled with isotopic enrichment techniques. Advanced methods such as catalytic hydrogenation and selective functional group modifications are employed to introduce the desired isotopes at specific positions within the molecule. These synthetic strategies require meticulous optimization to ensure high yield and purity, which are essential for downstream applications.

The safety profile of Oxonic acid -13C2,15N3 potassium salt has been thoroughly evaluated under various laboratory conditions. While it does not exhibit toxic or hazardous properties under normal handling protocols, appropriate precautions must be taken to prevent exposure during preparation and experimentation. Standard laboratory practices, including the use of personal protective equipment (PPE) and proper ventilation, are recommended to ensure worker safety.

Future research directions may explore novel derivatives of this compound with additional functional groups or different isotopic distributions. Such modifications could expand its utility in areas such as protein labeling, enzyme inhibition studies, and high-resolution structural biology. Collaborative efforts between chemists, biologists, and pharmaceutical scientists will be instrumental in unlocking the full potential of this versatile chemical tool.

In conclusion,Oxonic acid -13C2,15N3 potassium salt (CAS No. 855926-53-3) represents a significant advancement in isotopically labeled compounds with broad applications across multiple scientific disciplines. Its unique properties make it an invaluable resource for researchers seeking to unravel complex biological processes and develop innovative therapeutic solutions.